3-Amidinophenylpyruvic acid

• CAS No.: 52820-78-7
• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.2 g/mol
• IUPAC Name: 3-(3-carbamimidoylphenyl)-2-oxopropanoic acid
• InChI: InChI=1S/C10H10N2O3/c11-9(12)7-3-1-2-6(4-7)5-8(13)10(14)15/h1-4H,5H2,(H3,11,12)(H,14,15)
• InChI Key: LVPXKPSHQWGTHF-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)C(=N)N)CC(=O)C(=O)O
• Synonyms: 3-amidinophenylpyruvic acid; meta-APPA

Description

3-Amidinophenylpyruvic acid is a phenylpyruvic acid derivative characterized by an amidino (-C(NH₂)₂⁺) substituent at the phenyl ring’s 3-position.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Analysis

The table below compares key structural features of 3-amidinophenylpyruvic acid with two related compounds from the evidence:

Property	3-Amidinophenylpyruvic Acid	3-(4-Hydroxy-3-methoxyphenyl)pyruvic Acid	Indole-3-pyruvic Acid
Core Structure	Phenylpyruvic acid	Phenylpyruvic acid	Indolepyruvic acid
Substituent at 3-Position	Amidino group (-C(NH₂)₂⁺)	Methoxy (-OCH₃) and hydroxyl (-OH)	Indole (heterocyclic aromatic)
Key Functional Groups	α-keto acid, amidino	α-keto acid, methoxy, hydroxyl	α-keto acid, indole
CAS Number	Not available in evidence	1081-71-6	Multiple (see synonyms)

Structural Implications :

• The amidino group in 3-amidinophenylpyruvic acid likely enhances solubility in polar solvents and enables ionic interactions, contrasting with the methoxy/hydroxyl groups in vanilpyruvic acid, which contribute to antioxidant properties .
• Indole-3-pyruvic acid ’s heterocyclic structure facilitates π-π stacking and interactions with tryptophan-metabolizing enzymes, a feature absent in phenyl-based analogs .

Classification and Database Identifiers

Identifier	3-Amidinophenylpyruvic Acid	3-(4-Hydroxy-3-methoxyphenyl)pyruvic Acid	Indole-3-pyruvic Acid
PubChem ID	Not available	14124	1692
ChEBI ID	Not available	88402	17921
HMDB ID	Not available	HMDB0011714	HMDB0001220
Classification	Phenylpyruvic acid derivative	Phenylpyruvic acid derivative	Indole derivative

Classification Insights :

• Both vanilpyruvic acid and 3-amidinophenylpyruvic acid fall under phenylpyruvic acid derivatives, but the latter’s amidino group places it in a distinct subclass.
• Indole-3-pyruvic acid is classified as an indole derivative , reflecting its role in tryptophan metabolism and plant growth regulation .

Reactivity and Stability

• Vanilpyruvic acid : The methoxy and hydroxyl groups stabilize the molecule via intramolecular hydrogen bonding, reducing oxidative degradation .
• Indole-3-pyruvic acid : The indole ring is prone to photodegradation but participates in decarboxylation reactions to form auxins (plant hormones) .

Q & A

Basic Research Questions

Q. What are the established methods for synthesizing 3-Amidinophenylpyruvic Acid, and how can purity be verified?

• Methodological Answer : Synthesis typically involves condensation of phenylpyruvic acid derivatives with amidine groups under controlled pH and temperature. For example, reductive amination or nucleophilic substitution might be employed using precursors like 3-nitrophenylpyruvic acid, followed by catalytic hydrogenation to introduce the amidine moiety . Purification often uses reversed-phase HPLC or column chromatography. Purity verification requires a combination of spectroscopic techniques:

• 1H/13C NMR to confirm functional groups and stereochemistry.
• High-resolution mass spectrometry (HRMS) for molecular weight validation.
• HPLC-UV at 210–280 nm to assess chromatographic homogeneity .

Q. How can researchers identify and characterize 3-Amidinophenylpyruvic Acid in complex biological matrices?

• Methodological Answer : Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard. Use a C18 column with a mobile phase of 0.1% formic acid in water/acetonitrile. Electrospray ionization (ESI) in negative mode enhances detection of carboxylate groups. Quantification requires stable isotope-labeled internal standards (e.g., deuterated analogs) to correct for matrix effects .

Advanced Research Questions

Q. How should researchers design experiments to investigate the metabolic pathways involving 3-Amidinophenylpyruvic Acid?

• Methodological Answer :

Isotopic Labeling : Use 13C or 15N-labeled analogs to trace metabolic incorporation via isotope-ratio mass spectrometry.

Enzyme Assays : Incubate the compound with candidate enzymes (e.g., transaminases or decarboxylases) and measure reaction kinetics via stopped-flow spectrophotometry.

Knockdown/Overexpression Models : Employ CRISPR-Cas9 or siRNA to modulate enzyme expression in cell lines, followed by metabolomic profiling to identify pathway disruptions .

Q. What strategies are effective for resolving contradictions in reported biological activities of 3-Amidinophenylpyruvic Acid?

• Methodological Answer : Contradictions often arise from variability in experimental conditions (e.g., pH, solvent, cell type). To address this:

• Systematic Replication : Reproduce studies using identical buffers (e.g., PBS vs. HEPES) and cell lines (e.g., HEK293 vs. HeLa).
• Meta-Analysis : Aggregate data from multiple studies and apply statistical models (e.g., random-effects meta-regression) to identify confounding variables .
• Structural Analog Testing : Compare results with structurally similar compounds (e.g., 3-fluorophenylpyruvic acid) to isolate functional group contributions .

Q. How can researchers optimize the stability of 3-Amidinophenylpyruvic Acid in aqueous solutions for long-term studies?

• Methodological Answer : Stability is pH-dependent due to the labile amidine group.

• Buffer Selection : Use phosphate buffers (pH 6.5–7.5) to minimize hydrolysis. Avoid Tris-based buffers at high pH.
• Lyophilization : Prepare aliquots in ammonium bicarbonate and lyophilize for storage at −80°C.
• Stability Monitoring : Perform accelerated degradation studies at 40°C/75% RH and analyze degradation products via LC-MS .

Methodological Considerations Table

Parameter	Recommended Technique	Key References
Synthesis Purity	Reversed-phase HPLC, HRMS
Metabolic Tracing	13C-Labeling + LC-MS/MS
Stability Assessment	Forced Degradation + Kinetics Modeling